Cas no 2913160-72-0 (Not Yet Assigned)

• Product Name: Not Yet Assigned
• CAS No: 2913160-72-0
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 5563206
• Update Time: 2025-10-30

Not Yet Assigned Chemical and Physical Properties

Names and Identifiers

• Not Yet Assigned

• Inchi： 1S/C8H13NO2/c1-7(6(10)11)4-8(5-7)2-3-9-8/h9H,2-5H2,1H3,(H,10,11)/t7-,8-
• InChI Key： MRCDFNPSRPZLPX-ZKCHVHJHSA-N
• SMILES： C([C@]1(C[C@]2(NCC2)C1)C)(=O)O

Additional information on Not Yet Assigned

In-Depth Analysis of CAS No 2913160-72-0 and Its Potential Applications in Modern Research

The compound identified by CAS No 2913160-72-0, currently labeled as Not Yet Assigned in chemical databases, represents an intriguing subject for scientific exploration. As researchers increasingly focus on novel molecular entities, this compound has garnered attention due to its unique structural properties and potential applications in fields such as materials science, pharmaceuticals, and biotechnology. The absence of an assigned product name underscores its emerging status, making it a compelling candidate for further investigation.

One of the most pressing questions in contemporary research is how CAS No 2913160-72-0 aligns with trends in green chemistry and sustainable synthesis. With growing environmental concerns, scientists are actively searching for compounds that minimize ecological impact while maintaining high efficacy. Preliminary studies suggest that this compound may offer advantages in terms of biodegradability or energy-efficient production methods, though comprehensive data remains limited. Its potential role in catalysis or renewable energy applications is another area of active speculation.

The structural elucidation of Not Yet Assigned compounds like CAS No 2913160-72-0 is a critical step in understanding their functionality. Advanced techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry are essential tools for characterizing its molecular framework. Researchers are particularly interested in how its unique configuration might interact with biological targets or material matrices, which could open doors to innovations in drug discovery or nanotechnology.

Another hot topic surrounding CAS No 2913160-72-0 is its potential synergy with artificial intelligence (AI) in chemical research. Machine learning algorithms are increasingly being employed to predict the properties of uncharacterized compounds, and this molecule could serve as a test case for such predictive models. The integration of computational chemistry with experimental validation may accelerate the development timeline for applications ranging from advanced coatings to biocompatible materials.

From a commercial perspective, the Not Yet Assigned status of CAS No 2913160-72-0 presents both challenges and opportunities. While the lack of standardized nomenclature may hinder immediate market adoption, it also allows for flexible branding strategies once its applications are firmly established. Industry stakeholders are closely monitoring its progress, particularly in sectors prioritizing innovation-driven solutions and intellectual property development.

In conclusion, CAS No 2913160-72-0 embodies the frontier of chemical research where unknowns spur scientific curiosity. Its eventual classification and nomenclature assignment will likely coincide with breakthroughs in understanding its practical utilities. For now, it remains a symbol of the untapped potential residing in understudied molecular entities, waiting to be unlocked through interdisciplinary collaboration and cutting-edge analytical approaches.